Cas no 4692-12-0 (1,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranose)

• Product Name: 1,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranose
• CAS No: 4692-12-0
• MF: C₁₄H₂₀O₁₀
• MW: 348.302605628967
• CID: 930608
• PubChem ID: 11089343
• Update Time: 2025-04-24

1,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• .alpha.-D-Glucopyranose, 1,3,4,6-tetraacetate
• Α-D-GLUCOPYRANOSE 1,3,4,6-TETRAACETATE
• DTXSID401281122
• BS-28046
• SCHEMBL1337942
• 4292-12-0
• [(2R,3R,4R,5R,6R)-3,4,6-TRIS(ACETYLOXY)-5-HYDROXYOXAN-2-YL]METHYL ACETATE
• G67224
• (2R,3R,4R,5R,6R)-6-(acetoxymethyl)-3-hydroxytetrahydro-2H-pyran-2,4,5-triyl triacetate
• 1,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranose
• 4692-12-0
• 1,3,4,6-Tetra-O-acetylalpha-D-glucopyranose
• I+/--D-Glucopyranose, 1,3,4,6-tetraacetate
• SHBHJRVMGYVXKK-KSTCHIGDSA-N
• .alpha.-D-Glucopyranose,1,3,4,6-tetraacetate
• [(2R,3R,4R,5R,6R)-3,4,6-triacetyloxy-5-hydroxyoxan-2-yl]methyl acetate
• alpha-D-Glucopyranose, 1,3,4,6-tetraacetate
• 1,3,4,6-Tetra-O-acetyl-a-D-glucopyranose

• MDL： MFCD00191025
• Inchi： 1S/C14H20O10/c1-6(15)20-5-10-12(21-7(2)16)13(22-8(3)17)11(19)14(24-10)23-9(4)18/h10-14,19H,5H2,1-4H3/t10-,11-,12-,13-,14+/m1/s1
• InChI Key： SHBHJRVMGYVXKK-KSTCHIGDSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)O)OC(C)=O

Computed Properties

• Exact Mass: 348.10564683g/mol
• Monoisotopic Mass: 348.10564683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on 1,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranose

Alpha-D-Glucopyranose, 1,3,4,6-Tetraacetate (CAS No. 4692-12-0)

Alpha-D-Glucopyranose, 1,3,4,6-tetraacetate is a derivative of alpha-D-glucopyranose, a cyclic hemiacetal form of glucose. This compound is characterized by the presence of four acetyl groups attached to the hydroxyl groups at positions 1, 3, 4, and 6 of the glucopyranose ring. The CAS registry number for this compound is CAS No. 4692-12-0, which uniquely identifies it in chemical databases and literature.

The structure of alpha-D-glucopyranose is a six-membered ring with five carbon atoms and one oxygen atom. The acetylation at positions 1, 3, 4, and 6 converts the hydroxyl groups into acetate esters. This modification significantly alters the physical and chemical properties of the molecule compared to its parent glucose derivative. The tetraacetate form is often used in various applications due to its increased stability and solubility in organic solvents.

Recent studies have highlighted the importance of glucopyranose derivatives in fields such as drug delivery systems and material science. For instance, researchers have explored the use of acetylated glucopyranoses as building blocks for constructing biocompatible polymers. These polymers exhibit excellent biodegradability and can be tailored for specific applications in tissue engineering and controlled drug release.

In the context of glycosylation studies, alpha-D-glucopyranose derivatives are valuable tools for understanding carbohydrate-protein interactions. The tetraacetate form is particularly useful in these studies due to its resistance to enzymatic hydrolysis under certain conditions. This property makes it an ideal substrate for investigating glycosidase activity and specificity.

The synthesis of alpha-D-glucopyranose tetraacetate typically involves acetylation reactions using acetylating agents such as acetic anhydride in the presence of a base like pyridine or sodium acetate. The reaction conditions are optimized to ensure high yields and selectivity for the desired product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such derivatives.

In terms of applications, this compound finds use in organic synthesis as a versatile intermediate. Its ability to undergo various transformations makes it a valuable starting material for constructing complex molecules with intricate stereochemistry. For example, it has been employed in the synthesis of oligosaccharides and glycolipids with defined structures.

The study of CAS No. 4692-12-0 has also contributed to our understanding of carbohydrate chemistry and its role in biological systems. Researchers have utilized this compound to probe molecular recognition processes involving carbohydrates and their receptors, which are critical in immune responses and cell signaling.

In conclusion, alpha-D-glucopyranose tetraacetate, with its unique structural features and versatile properties, continues to be an important compound in both academic research and industrial applications. Its role as a building block in organic synthesis and its contributions to glycosylation studies underscore its significance in modern chemistry.